Methyl 5-(2-methylphenyl)-4-oxopentanoate

• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol
• IUPAC Name: methyl 5-(2-methylphenyl)-4-oxopentanoate
• InChI: InChI=1S/C13H16O3/c1-10-5-3-4-6-11(10)9-12(14)7-8-13(15)16-2/h3-6H,7-9H2,1-2H3
• InChI Key: SLZQXQPCGWPBPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)CCC(=O)OC

Description

Methyl 5-(2-methylphenyl)-4-oxopentanoate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

5-(2-Methylphenyl)-4-oxopentanoic acid (prepared as described above; 535 g.) was heated under reflux for 1 hour in methanol (5.5 liters) through which was passed gaseous hydrogen chloride. The flow of hydrogen chloride was then stopped and the solution was heated for a further 2 hours. The solution was then evaporated to give a dark coloured oil which was dissolved in diethyl ether (1500 ml.), washed with water and aqueous sodium bicarbonate solution, dried over sodium sulphate and distilled to give methyl 5-(2-methylphenyl)-4-oxopentanoate (248 g.), in the form of a clear yellow oil, b.p. 170°-200° C./0.7-1.0 mm.Hg.